Cas no 83100-02-1 (3-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine)

• Product name: 3-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine
• CAS No: 83100-02-1
• MF: C₉H₁₂N₂
• MW: 148.20498
• MDL: MFCD09261266
• CID: 1118443
• PubChem ID: 12358230

3-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-3-methyl-1,6-Naphthyridine
• 3-Methyl-5,6,7,8-tetrahydro-1,6-naphthyridine
• 3-Methyl-5,6,7,8-tetrahydro-[1,6]naphthyridine
• EN300-1645876
• DTXSID40493896
• AB50085
• AKOS006331051
• 83100-02-1
• CS-0456049
• SCHEMBL4407148
• 3-Methyl-5,6,7,8-tetrahyrdo-1,6-napthyridine
• DB-262421
• 3-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine

• MDL： MFCD09261266
• Inchi： InChI=1S/C9H12N2/c1-7-4-8-6-10-3-2-9(8)11-5-7/h4-5,10H,2-3,6H2,1H3
• InChI Key： LFTZMPMTTQWRLY-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(CCNC2)N=C1

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 3-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine

Comprehensive Overview of 3-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine (CAS No. 83100-02-1)

3-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine (CAS No. 83100-02-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the naphthyridine family, a class of nitrogen-containing bicyclic compounds known for their diverse biological activities. The presence of a methyl group at the 3-position and a partially hydrogenated ring system enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 3-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine has surged, driven by its potential applications in drug discovery. Researchers are particularly interested in its role as a scaffold for designing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's ability to modulate enzyme activity has also made it a subject of study in neurodegenerative disease research, aligning with the growing focus on central nervous system (CNS) therapeutics.

From a synthetic perspective, CAS No. 83100-02-1 is often synthesized via multicomponent reactions or catalytic hydrogenation of its aromatic precursors. Its solubility in common organic solvents, such as ethanol and dimethyl sulfoxide (DMSO), facilitates its use in laboratory settings. Analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize its purity and structural integrity.

The compound's relevance extends to green chemistry initiatives, where researchers explore eco-friendly synthesis routes to minimize waste and energy consumption. This aligns with the broader industry trend toward sustainable chemical production, a topic frequently searched by professionals in the field. Additionally, its compatibility with flow chemistry systems has been investigated, offering advantages in scalability and reproducibility for industrial applications.

Beyond pharmaceuticals, 3-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine has shown promise in material science. Its incorporation into organic electronic materials has been explored for developing light-emitting diodes (LEDs) and sensors. This versatility underscores its cross-disciplinary appeal, bridging gaps between chemistry, biology, and engineering.

For researchers and manufacturers, understanding the stability and storage conditions of CAS No. 83100-02-1 is crucial. The compound typically requires protection from light and moisture, with recommended storage at low temperatures to prevent degradation. These practical considerations are often highlighted in technical datasheets and material safety guidelines, addressing common queries from laboratory personnel.

In summary, 3-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine (CAS No. 83100-02-1) represents a multifaceted compound with broad applications in drug development, material science, and sustainable chemistry. Its structural features and functional versatility continue to inspire innovation across scientific disciplines, making it a subject of enduring interest in both academic and industrial research.